Cas no 7498-92-2 (2-Butanone,4-cyclohexyl-, 2-(2,4-dinitrophenyl)hydrazone)

• Product Name: 2-Butanone,4-cyclohexyl-, 2-(2,4-dinitrophenyl)hydrazone
• CAS No: 7498-92-2
• MF: C₁₆H₂₂N₄O₄
• MW: 334.370283603668
• CID: 579176
• PubChem ID: 5966391
• Update Time: 2025-04-19

2-Butanone,4-cyclohexyl-, 2-(2,4-dinitrophenyl)hydrazone Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,4-cyclohexyl-, 2-(2,4-dinitrophenyl)hydrazone
• N-[(Z)-4-cyclohexylbutan-2-ylideneamino]-2,4-dinitroaniline
• 1-< Butanon-(3)-yl> -cyclohexan-2.4-dinitro-phenylhydrazon
• 4-Cyclohexyl-butan-2-on-(2,4-dinitro-phenylhydrazon)
• 4-cyclohexyl-butan-2-one-(2,4-dinitro-phenylhydrazone)
• AC1NZLK1
• NSC407600
• NSC-407600
• 7498-92-2
• DTXSID20421531

• Inchi： 1S/C16H22N4O4/c1-12(7-8-13-5-3-2-4-6-13)17-18-15-10-9-14(19(21)22)11-16(15)20(23)24/h9-11,13,18H,2-8H2,1H3/b17-12-
• InChI Key： GIAGVLFHPOXNQL-ATVHPVEESA-N
• SMILES： [O-][N+](C1C=C(C=CC=1N/N=C(/C)\CCC1CCCCC1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 334.16426
• Monoisotopic Mass: 334.164105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 116

Experimental Properties

• Density: 1.32
• Boiling Point: 472.2°Cat760mmHg
• Flash Point: 239.4°C
• Refractive Index: 1.617
• PSA: 110.67
• LogP: 5.77070